Cas no 102877-55-4 (2-(4-pyridinyl)-1,3-Propanediol)

2-(4-pyridinyl)-1,3-Propanediol structure
102877-55-4 structure
Product Name:2-(4-pyridinyl)-1,3-Propanediol
CAS No:102877-55-4
MF:C8H11NO2
MW:153.178442239761
CID:1096829
PubChem ID:10888112
Update Time:2025-04-20

2-(4-pyridinyl)-1,3-Propanediol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-pyridinyl)-1,3-Propanediol
    • 2-pyridin-4-ylpropane-1,3-diol
    • DTXSID40447132
    • 102877-55-4
    • AKOS006294970
    • A800638
    • 2-(PYRIDIN-4-YL)PROPANE-1,3-DIOL
    • CS-0043638
    • 2-(4-pyridyl)propane-1,3-diol
    • SCHEMBL26134662
    • Inchi: 1S/C8H11NO2/c10-5-8(6-11)7-1-3-9-4-2-7/h1-4,8,10-11H,5-6H2
    • InChI Key: SDTJRMWVGWPOJY-UHFFFAOYSA-N
    • SMILES: OCC(CO)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 98.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35
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